Cas no 2034282-81-8 (1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile)

• Product Name: 1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile
• CAS No: 2034282-81-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5823205
• PubChem ID: 49063316
• Update Time: 2025-10-30

1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile
• F6541-2882
• AKOS032375290
• 2034282-81-8

• Inchi： 1S/C13H18N2O/c14-10-11-6-8-15(9-7-11)13(16)12-4-2-1-3-5-12/h1-2,11-12H,3-9H2
• InChI Key： SNMYPPMGXMTWDT-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N1CCC(C#N)CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile

Comprehensive Analysis of 1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile (CAS No. 2034282-81-8)

1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile (CAS No. 2034282-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclohexene ring with a piperidine scaffold, further functionalized with a carbonitrile group. This combination of moieties makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders.

In recent years, the demand for nitrile-containing compounds like 1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile has surged, driven by their applications in peptide mimetics and enzyme inhibitors. Researchers are particularly interested in its potential as a protease inhibitor or kinase modulator, topics frequently searched in academic and industrial databases. The compound's cyclohexene moiety also aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry forums.

The synthesis of 2034282-81-8 typically involves acylative coupling between cyclohex-3-ene-1-carboxylic acid and 4-cyanopiperidine, followed by purification via chromatographic techniques. Analytical characterization often employs NMR spectroscopy and high-resolution mass spectrometry, methodologies highly searched by synthetic chemists. Its lipophilic efficiency (LipE) and polar surface area (PSA) values make it suitable for blood-brain barrier penetration studies—a key focus area in CNS drug development.

From an industrial perspective, 1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile is often discussed alongside green chemistry principles, as researchers explore catalytic hydrogenation or biocatalytic routes to improve its synthetic sustainability. These approaches resonate with the growing emphasis on environmentally friendly synthesis in patent literature and grant proposals.

Notably, the compound's piperidine-4-carbonitrile core shares structural similarities with several FDA-approved drugs, making it a frequent subject in scaffold-hopping studies. Computational chemists frequently model its conformational flexibility using molecular dynamics simulations, a technique trending in AI-driven drug discovery platforms. This intersection with machine learning applications in chemistry has further amplified its relevance in peer-reviewed journals.

In material science, derivatives of 2034282-81-8 have shown promise in liquid crystal formulations and polymeric catalysts, areas gaining traction in renewable energy research. The cyano group‘s electron-withdrawing properties contribute to these applications, often discussed in structure-property relationship studies indexed by major scientific search engines.

Quality control protocols for 1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carbonitrile emphasize HPLC purity thresholds (>98%) and residual solvent analysis, aligning with ICH guidelines—a regulatory aspect heavily searched by quality assurance professionals. Stability studies under accelerated degradation conditions are also documented, addressing industry concerns about compound shelf-life.

The patent landscape surrounding piperidine-carbonitrile derivatives reveals continuous innovation, particularly in intellectual property filings related to neuroprotective agents and anti-inflammatory compounds. This correlates with search trends showing increased interest in small molecule neurotherapeutics and age-related disease targets.

For laboratory handling, 2034282-81-8 typically requires storage under inert atmosphere conditions due to the hydrolytic sensitivity of its nitrile group—a technical detail frequently queried in chemical safety databases. Its crystallization behavior in different solvent systems is another actively researched aspect, particularly for process chemistry optimization.

Emerging studies suggest potential applications of this compound in bioorthogonal chemistry, where its cyclohexene moiety could participate in inverse electron-demand Diels-Alder reactions. This connects with cutting-edge research in click chemistry and in vivo labeling techniques—topics dominating recent conference proceedings in chemical biology.